Cas no 1803833-58-0 (Methyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1803833-58-0
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 4906738
• Update Time: 2025-06-14

Methyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C9H7F4NO2/c1-16-8(15)2-5-4-14-7(10)3-6(5)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： XZQIMAZPDIPAJR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=CC=1CC(=O)OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate

Research Brief on Methyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate (CAS: 1803833-58-0) in Chemical Biology and Pharmaceutical Applications

Methyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate (CAS: 1803833-58-0) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethyl and fluoro substituents, serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential in the development of novel kinase inhibitors and GPCR modulators, underscoring its importance in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Methyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate as a precursor in the synthesis of potent JAK3 inhibitors. The research demonstrated that the trifluoromethyl group enhances the metabolic stability of the resulting compounds, while the fluorine atom improves binding affinity to the target kinase. These findings suggest that this compound could play a pivotal role in the development of next-generation immunosuppressants and anti-inflammatory drugs.

In addition to its applications in kinase inhibition, Methyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate has been investigated for its role in the design of PET (positron emission tomography) radiotracers. A 2022 study in ACS Chemical Neuroscience reported the successful incorporation of this compound into a radiolabeled probe for imaging neuroinflammation. The probe exhibited high blood-brain barrier permeability and selective binding to activated microglia, making it a promising tool for studying neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic versatility of Methyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate has also been demonstrated in recent work on antimicrobial agents. Researchers have utilized this compound to develop novel quinolone derivatives with enhanced activity against drug-resistant bacterial strains. The presence of the fluorine and trifluoromethyl groups was found to significantly improve the compounds' pharmacokinetic properties, including oral bioavailability and tissue penetration.

Looking forward, the unique chemical properties of Methyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate position it as a valuable building block in drug discovery. Its ability to modulate both lipophilicity and electronic properties makes it particularly useful for optimizing drug candidates. Ongoing research is exploring its potential in other therapeutic areas, including oncology and metabolic disorders, suggesting that its applications may continue to expand in the coming years.